Cas no 294878-92-5 (7-(trifluoromethyl)-Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione)

• Product Name: 7-(trifluoromethyl)-Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione
• CAS No: 294878-92-5
• MF: C₇H₄F₃N₃O₂
• MW: 219.120771408081
• CID: 1110454
• PubChem ID: 139840956
• Update Time: 2025-04-20

7-(trifluoromethyl)-Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-Imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione
• 294878-92-5
• SCHEMBL23415143
• CS-0255843
• 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-2,5(1H,3H)-dione

• Inchi： 1S/C7H4F3N3O2/c8-7(9,10)3-1-5(15)13-2-4(14)12-6(13)11-3/h1H,2H2,(H,11,12,14)
• InChI Key： SBLWHGVYDDVTLD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N2C(=N1)NC(C2)=O)=O)(F)F

Computed Properties

• Exact Mass: 219.02556087g/mol
• Monoisotopic Mass: 219.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.8Ų